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Compound of Interest

Compound Name: 5-Chloroisatin

Cat. No.: B099725

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Chloroisatin, a halogenated derivative of isatin. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. 5-Chloroisatin serves as a crucial intermediate in the synthesis of various
biologically active compounds, including anti-cancer and anti-inflammatory agents.[1]

Physicochemical Properties

5-Chloroisatin is a crystalline solid, with its appearance described as a pale yellow to orange
or reddish-brown powder.[1][2][3][4] It is stable under normal storage conditions, typically
stored in a cool, dry, and well-ventilated area in a tightly sealed container.[4][5]

Quantitative Data Summary

The key physical and chemical properties of 5-Chloroisatin are summarized in the table below
for easy reference and comparison.
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Property Value Source(s)

Molecular Formula CsHaCINO:2 [11161[7]

Molecular Weight 181.58 g/mol [1][617]

Melting Point 246 - 258 °C (112161181191

Boiling Point 400 °C (predicted) [3]

Density 1.37 - 1.49 g/cm3 (predicted) [2][3]8]
Pale yellow to orange or

Appearance reddish-brown crystalline [1112113114]
powder

N Insoluble in water; Soluble in

Solubility [3][5]1[81[9]
DMSO, ethanol, and acetone

pKa 8.65 + 0.20 (predicted) [8]

Flash Point 200 °C [3]

CAS Number 17630-76-1 [1][6]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-

Chloroisatin.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Chloroisatin exhibits characteristic absorption bands corresponding to

its functional groups. Key peaks include those for N-H stretching, C=0 (keto and lactam)
stretching, and C-CI stretching.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH-NMR and 8C-NMR spectroscopy are used to determine the structure of 5-Chloroisatin and

its derivatives. The proton NMR spectrum of 5-Chloroisatin in DMSO-des shows signals for the

aromatic protons and the N-H proton of the lactam ring.[10] For example, the *H-NMR
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spectrum of 5-chloroisatin shows a singlet for the NH proton at 6 11.12 ppm and multiplets for
the aromatic protons in the region of 4 6.91-7.61 ppm.[10]

Mass Spectrometry (MS)

The mass spectrum of 5-Chloroisatin shows a molecular ion peak (M*) and a characteristic
(M*+2) peak with an intensity ratio of approximately 3:1, which is indicative of the presence of a
single chlorine atom.[10]

Chemical Properties and Reactivity

5-Chloroisatin is a versatile reagent in organic synthesis.[1] It is widely used in the synthesis
of Schiff bases through condensation reactions with various amines.[2][7][11][12] It also serves
as a precursor for the synthesis of a variety of heterocyclic compounds with potential biological
activities.[1]

Experimental Protocols
Synthesis of 5-Chloroisatin (Sandmeyer Methodology)

A common method for the synthesis of 5-Chloroisatin is the Sandmeyer reaction, which
involves the cyclization of p-chlorooximinoacetanilide.[10]

Materials:

e p-Chloroaniline

Chloral hydrate

Hydroxylamine hydrochloride

Concentrated Sulfuric Acid

Sodium sulfate

Concentrated Hydrochloric Acid

Procedure:
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e Synthesis of p-chlorooximinoacetanilide: p-Chloroaniline is reacted with chloral hydrate and
hydroxylamine hydrochloride in the presence of sodium sulfate and concentrated
hydrochloric acid to yield p-chlorooximinoacetanilide.[10]

o Cyclization: The prepared p-chlorooximinoacetanilide is then treated with concentrated
sulfuric acid at an elevated temperature (70-80°C).[10][13]

o Work-up: The reaction mixture is cooled and poured onto crushed ice, leading to the
precipitation of crude 5-Chloroisatin.[10][13]

 Purification: The crude product is filtered, washed with cold water, and can be further purified
by recrystallization from a suitable solvent like ethyl acetate to yield the pure product.[10][13]

Characterization Workflow

The following workflow can be used to confirm the identity and purity of synthesized 5-

Chloroisatin.
Synthesis
Synthesis of 5-Chloroisatin
PurifiLation
Recrystallization
n
TLC Analysis Melting Point Determination
IR Spectroscopy NMR (1H, 13C) Spectroscopy Mass Spectrometry
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Caption: Workflow for the synthesis, purification, and characterization of 5-Chloroisatin.

Biological Activity and Signaling Pathways

5-Chloroisatin and its derivatives have been shown to exhibit a range of biological activities,
including anticancer properties.[1][6][14] One of the mechanisms of its anticancer activity is
through the inhibition of the Epidermal Growth Factor Receptor (EGFR) signaling pathway.[6]

Inhibition of EGFR Signaling Pathway

The diagram below illustrates the inhibitory effect of 5-Chloroisatin on the EGFR signaling

EGF 5-Chloroisatin

/
/
/
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Caption: Inhibition of the EGFR signaling pathway by 5-Chloroisatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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